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Compound of Interest

(S)-6-Methyl-2,3-dihydro-1H-
Compound Name:

inden-1-amine
CAS No.: 1228556-63-5

Cat. No.: B15124617

Get Quote

Executive Summary & Pharmacophore Context

6-methyl-1-aminoindane (6-MAI) presents a unique synthetic challenge compared to its
unsubstituted parent, 1-aminoindane. The C6-methyl group introduces an electron-donating
effect that increases the electron density of the aromatic ring, slightly deactivating the C1-
ketone toward nucleophilic attack (imine formation). Furthermore, the rigid bicyclic system
restricts the trajectory of hydride delivery, making enantiocontrol difficult.

This guide details two orthogonal protocols to access high-enantiomeric excess (ee) 6-MAI:
« Biocatalytic Transamination: The "Green" standard for >99% ee and mild conditions.

¢ Iridium-Catalyzed DARA (Direct Asymmetric Reductive Amination): The scalable chemical
standard for high throughput.
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Protocol A: Biocatalytic Synthesis (w-
Transaminases)

Principle: w-Transaminases (w-TAs) catalyze the transfer of an amino group from a sacrificial
donor (e.qg., Isopropylamine) to the prochiral ketone.[1] This method is preferred for its exquisite
stereocontrol, often eliminating the need for subsequent chiral resolution.

Mechanistic Insight

The reaction follows a Ping-Pong Bi-Bi mechanism. The enzyme binds the amine donor,
forming an amino-cofactor intermediate (PMP), which then transfers the amine to the 6-methyl-
1-indanone.

 Critical Challenge: The equilibrium constant (

) for acetophenone-like substrates is often unfavorable (~10-3).

e Solution: We utilize Isopropylamine (IPA) as the donor. The coproduct (acetone) is volatile
and can be removed continuously to drive equilibrium, or we employ a large excess (10-20
equiv) of IPA.

Experimental Workflow

Reagents:
e Substrate: 6-methyl-1-indanone (0.1 M)

o Enzyme: Commercially available (S)- or (R)-selective w-Transaminase (e.g., Codexis ATA
series or Pseudomonas jessenii variants).

o Cofactor: Pyridoxal-5'-phosphate (PLP) (1 mM).
e Donor: Isopropylamine (1.0 M, as HCI salt, pH adjusted).
o Buffer: Potassium Phosphate (100 mM, pH 7.5).

e Co-solvent: DMSO (10% v/v) to enhance substrate solubility.
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Step-by-Step Protocol:

Buffer Prep: Prepare 100 mM phosphate buffer (pH 7.5) containing 1 mM PLP.

o Amine Donor Prep: Dissolve Isopropylamine (IPA) in the buffer to reach 1.0 M. Note: This is
exothermic. Adjust pH back to 7.5 using 6M HCI carefully.

o Substrate Solubilization: Dissolve 6-methyl-1-indanone in DMSO (final concentration in
reaction will be 10%).

e Initiation: Add the enzyme powder (typically 10-20 mg/mL loading) to the IPA/Buffer mix. Add
the substrate solution.[2][3] Total volume: 10 mL (screening) or 1 L (pilot).

e Incubation: Shake at 30°C, 150 rpm for 24 hours. Do not exceed 35°C as wild-type TAs may
denature.

e Quench & Workup: Acidify to pH 2 with 6M HCI (stops enzyme, protonates amine). Wash
with MTBE (removes unreacted ketone). Basify aqueous layer to pH 12 (NaOH). Extract
product with Ethyl Acetate.

» Salt Formation: Treat organic layer with HCI in Et20 to precipitate 6-methyl-1-aminoindane
hydrochloride.

Biocatalytic Pathway Visualization
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Figure 1: The Ping-Pong Bi-Bi mechanism of w-Transaminase. Note the regeneration of PLP
depends on the substrate accepting the amine from PMP.

Protocol B: Iridium-Catalyzed DARA

Principle: Metal-catalyzed Direct Asymmetric Reductive Amination (DARA) couples the ketone
and an ammonium source (e.g., Ammonium Acetate) in one pot using hydrogen gas. Catalyst
System: An Iridium(l) precursor complexed with a chiral diphosphine or phosphoramidite ligand.

Mechanistic Insight

The reaction proceeds via the in situ formation of an imine. The Iridium catalyst coordinates to
the imine, and hydride transfer occurs.

e The "6-Methyl" Effect: The electron-donating methyl group stabilizes the ketone, making
imine formation slower.

 Optimization: We add Titanium Isopropoxide (Ti(OiPr)4) or Molecular Sieves (4A) to
scavenge water and drive imine formation before the reduction step.

Experimental Workflow

Reagents:

e Substrate: 6-methyl-1-indanone (1.0 equiv).

e Amine Source: Ammonium Acetate (NH4OACc) (5.0 equiv).
o Catalyst Precursor: [Ir(COD)CI]2 (1 mol%).

o Chiral Ligand: (S)-SegPhos or (S)-f-Binaphane (2.2 mol%).
» Additive: lodine (I2) (4 mol%) or Ti(OiPr)4 (1.0 equiv).

e Solvent: Methanol or TFE (2,2,2-Trifluoroethanol).

Step-by-Step Protocol:
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Glovebox/Schlenk: In a dry box, mix [Ir(COD)CI]z and the Chiral Ligand in degassed
Methanol. Stir for 30 mins to form the active catalyst.

Substrate Prep: In a stainless steel autoclave liner, dissolve 6-methyl-1-indanone and
Ammonium Acetate.

Combination: Add the catalyst solution to the substrate liner. Optional: Add Ti(OiPr)4 here if
reaction rates are sluggish.

Hydrogenation: Seal autoclave. Purge 3x with N2, then 3x with Hz. Pressurize to 30-50 bar
Ha2.

Reaction: Stir at 50°C for 18-24 hours.

Workup: Vent Hz carefully. Filter through Celite to remove catalyst/Ti salts. Concentrate
filtrate.

Purification: The residue is often the acetate salt. Basify with NaOH, extract into DCM, and
convert to HCI salt for storage.

Catalytic Cycle Visualization
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Figure 2: Iridium-catalyzed cycle. The stereochemistry is determined during the hydride transfer

to the coordinated imine.

Analytical Controls & Troubleshooting

To validate the protocol, use the following analytical parameters.

Data Summary Table
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Parameter Biocatalysis (ATA) Chemocatalysis (Ir-DARA)
Enantiomeric Excess (ee) > 99% (Excellent) 90-96% (Good)

Conversion 85-95% > 98%

Reaction Time 24 - 48 hours 12 - 24 hours

Scalability Linear (Volumetric) High (Pressure Vessel)

o ] Filtration/Column (Catalyst
Purification Extraction (Clean)
removal)

Key Risk Protein Denaturation High Pressure Safety

Analytical Methods

e Chiral HPLC: Column: Daicel Chiralcel OD-H or AD-H. Mobile Phase:
Hexane:IPA:Diethylamine (90:10:0.1). Flow: 1.0 mL/min.

o Note: The 6-methyl group may alter retention times compared to standard 1-aminoindane.
Run a racemic standard first (prepared by NaBH4 reduction of the oxime).

 NMR Validation: tH NMR (400 MHz, CDCIs) should show the C1-H proton as a
triplet/multiplet around & 4.2-4.5 ppm. The C6-Methyl group will appear as a singlet around o
2.3 ppm.

Troubleshooting the "6-Methyl" Factor

e Problem: Low conversion in Biocatalysis.

o Cause: The methyl group increases steric bulk slightly and hydrophobicity.

o Fix: Increase DMSO co-solvent to 15% or add a non-ionic surfactant (Tween-80, 0.1%).
e Problem: Low ee in Iridium Catalysis.

o Cause: Background reaction (non-catalyzed imine reduction) or competitive racemization.
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o Fix: Lower temperature to 30°C and increase H:z pressure to 60 bar. Ensure the
ligand:metal ratio is strictly > 2:1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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